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Compound of Interest

Compound Name: 3-Allyloxy-1,2-propanediol

Cat. No.: B054475

A Technical Guide to 3-Allyloxy-1,2-propanediol
for Research Applications

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of 3-Allyloxy-1,2-
propanediol, a versatile chemical intermediate, with a focus on its commercial availability for
research and detailed experimental applications. This document is intended to serve as a
valuable resource for researchers and professionals in drug development and materials
science.

Commercial Availability

3-Allyloxy-1,2-propanediol (CAS No. 123-34-2), also known as Glycerol a-monoallyl ether, is
readily available from a variety of commercial suppliers catering to the research and
development sector. The compound is typically offered in various quantities and purity levels to
suit diverse experimental needs. Below is a summary of prominent suppliers and their product
specifications.
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. Product/CAS Available .
Supplier . Purity Notes
No. Quantities
Marketed for
synthesis and
) ) can be used as a
Sigma-Aldrich 251739 500 ¢ 99% )
monomer in
polymerization.
[11[2]
Offered as a
Santa Cruz biochemical for
) CAS 123-34-2 Custom )
Biotechnology proteomics
research.[3]
TCI America (via G018925G,
_ S 259, 50049 299.0% (GC)
Fisher Scientific) G0189500G
Lab Pro Inc. G0189-25G 25¢ Min. 99.0% (GC)  ---
_ Available in bulk
Haihang Industry ~ CAS 123-34-2 25 kg, 200 kg >98%

guantities.[4]

Key Physicochemical Properties

Property Value

Molecular Formula CeH1203

Molecular Weight 132.16 g/mol

Appearance Clear, colorless to light yellow liquid[4]
Boiling Point 142 °C at 28 mmHg|[2]

Density 1.068 g/mL at 25 °C[2]

Refractive Index

n20/D 1.462 (lit.)[2]

Solubility

Soluble in water
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Experimental Applications and Protocols

3-Allyloxy-1,2-propanediol is a multifunctional monomer containing both allyl and hydroxyl
functional groups.[1] This unique structure allows for its incorporation into a wide range of
polymeric materials and as a building block in the synthesis of functional lipids for drug delivery
applications.

Synthesis of Functional Polymers

The presence of a reactive double bond and two hydroxyl groups makes 3-Allyloxy-1,2-
propanediol a valuable monomer for the synthesis of polyesters, polyurethanes, and epoxy
resins.[4] The allyl group can undergo copolymerization with various vinyl monomers, while the
hydroxyl groups can be used to graft the molecule onto polymer backbones.[4]

Generalized Protocol for Free-Radical Polymerization:

While a specific, detailed protocol for the homopolymerization of 3-Allyloxy-1,2-propanediol is
not readily available in the reviewed literature, a general procedure for free-radical
polymerization of allyl monomers can be adapted.

Materials:

3-Allyloxy-1,2-propanediol (monomer)

A free-radical initiator (e.g., azobisisobutyronitrile (AIBN) or benzoyl peroxide)

An appropriate solvent (e.g., toluene or dioxane)

Nitrogen or Argon gas for inert atmosphere
Procedure:

 In areaction flask equipped with a condenser and a magnetic stirrer, dissolve 3-Allyloxy-
1,2-propanediol in the chosen solvent.

e De-gas the solution by bubbling with nitrogen or argon for 15-30 minutes to remove oxygen,
which can inhibit polymerization.
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e Add the free-radical initiator to the reaction mixture. The amount will depend on the desired
molecular weight and polymerization rate.

o Heat the reaction mixture to the appropriate temperature for the chosen initiator (typically 60-
80 °C for AIBN).

e Maintain the reaction under an inert atmosphere and stir for the desired period (several
hours to overnight), monitoring the progress by techniques such as NMR or by observing the
increase in viscosity.

o To terminate the polymerization, cool the reaction mixture to room temperature.

» Precipitate the polymer by pouring the reaction mixture into a non-solvent (e.g., cold
methanol or hexane).

e Collect the polymer by filtration and dry under vacuum.

Characterization: The resulting polymer can be characterized by Gel Permeation
Chromatography (GPC) to determine its molecular weight and polydispersity, and by NMR and
FTIR spectroscopy to confirm its chemical structure.

Application in Drug Delivery: Synthesis of PEG-Lipid
Conjugates

3-Allyloxy-1,2-propanediol serves as a precursor for the glycerol backbone in the synthesis of
Poly(ethylene glycol)-lipid conjugates (PEG-lipids). These conjugates are crucial for creating
"stealth” liposomes, which have prolonged circulation times in the body, enhancing drug
delivery to target tissues.

While a direct, step-by-step protocol starting from 3-Allyloxy-1,2-propanediol for the synthesis
of a specific PEG-lipid conjugate is not explicitly detailed in the surveyed literature, a
conceptual workflow can be outlined based on established chemical principles for the synthesis
of similar molecules.

Conceptual Synthetic Pathway for a PEG-Lipid Conjugate:
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This hypothetical pathway involves a two-step process: first, the attachment of lipid tails to the
diol of 3-Allyloxy-1,2-propanediol, followed by the modification of the allyl group to attach the
PEG chain.
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Fatty Acid Chloride

Step 1: Acylation

Pyridine, DCM > |

3-Allyloxy-1,2-propanediol
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Photoinitiator, UV light

Step 2: Thiol-Ene Click Chemistry
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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and industry. Email: info@benchchem.com
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